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Diethyl nitromalonate (CAS No. 603-67-8) is a valuable reagent in organic synthesis, serving
as a cornerstone for the introduction of nitroacetic acid functionalities and as a precursor in the
synthesis of complex molecules, including amino acids.[1] Its structure, featuring a central
carbon atom activated by two flanking ester groups and a strongly electron-withdrawing nitro
group, dictates its unique reactivity. A precise and unambiguous structural confirmation is
paramount for its effective use in multi-step synthetic pathways, ensuring reaction integrity and
final product purity.

This technical guide provides a comprehensive analysis of the key spectroscopic data for
Diethyl nitromalonate (C7H11:NOs, M.W. 205.17 g/mol ).[2] As a senior application scientist,
the following sections are structured not merely as a data repository, but as an interpretive
guide, explaining the causal relationships between the molecular structure and its spectral
output. We will delve into Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C),
Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), providing both the data and the
rationale behind the experimental and interpretive approaches.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Core Structure

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of organic
molecules in solution. For Diethyl nitromalonate, both 1H and 13C NMR provide a detailed

map of the carbon-hydrogen framework.

'H NMR Spectroscopy

The proton NMR spectrum is characterized by three distinct signals, each corresponding to the
chemically non-equivalent protons in the molecule. The presence of the electron-withdrawing
nitro and carbonyl groups significantly influences the chemical shifts, particularly of the alpha-

proton.
Diagram 1: Molecular Structure of Diethyl Nitromalonate
Caption: Structure of Diethyl Nitromalonate with proton environments labeled.

Table 1: Predicted *H NMR Spectroscopic Data for Diethyl Nitromalonate in CDCls

Chemical Coupling
Label Shift (5, Multiplicity Integration Constant (J, Assignment
ppm) Hz)
a ~55-58 Singlet (s) 1H N/A a-CH
b ~42-4.4 Quartet (q) 4H ~71 -O-CHz2-CHs
c ~1.2-1.4 Triplet (t) 6H ~7.1 -O-CH2-CHs

Interpretation:

e 0-CH (a): The single proton on the alpha-carbon is flanked by three strongly electron-
withdrawing groups (two carbonyls, one nitro). This environment causes significant
deshielding, shifting its signal far downfield compared to a standard diethyl malonate (which
appears around 3.4 ppm).[3] Due to the absence of adjacent protons, it appears as a sharp
singlet.
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o Ethyl Methylene Protons (-O-CHz-) (b): These protons are adjacent to an ester oxygen,
which deshields them to the ~4.2-4.4 ppm region. They are split into a quartet by the three
neighboring methyl protons (n+1 = 3+1 = 4).

o Ethyl Methyl Protons (-CHs) (c): These terminal methyl protons are in a standard aliphatic
environment and appear furthest upfield. They are split into a triplet by the two neighboring
methylene protons (n+1 = 2+1 = 3).

3C NMR Spectroscopy

The proton-decoupled 3C NMR spectrum provides a count of the unique carbon atoms and
information about their electronic environment. Diethyl nitromalonate has four distinct carbon
environments.

Table 2: Predicted 13C NMR Spectroscopic Data for Diethyl Nitromalonate in CDCls

Chemical Shift (6, ppm) Assignment Rationale

Carbonyl carbons of the ester
roups, appearing in the
~ 162 - 165 C=0 grotips. app J
typical downfield region for

esters.

The alpha-carbon is
significantly deshielded and
shifted downfield by the

directly attached nitro group.

~85-90 a-CH

Methylene carbons bonded to
~62-64 -O-CHz2-CHs the electron-withdrawing ester

oxygen.

Terminal methyl carbons,
~13-15 -O-CHz2-CHs appearing in the typical upfield
aliphatic region.

Experimental Protocol for NMR Data Acquisition

Objective: To obtain high-resolution *H and *3C NMR spectra for structural confirmation.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://www.benchchem.com/product/b1580795/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-a-versatile-synthetic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Sample Preparation: Dissolve approximately 10-20 mg of Diethyl nitromalonate in ~0.7 mL
of deuterated chloroform (CDCls) containing 0.03% v/v tetramethylsilane (TMS) as an
internal standard.

e Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

e 1H NMR Acquisition:

o Acquire the spectrum at a probe temperature of 25 °C.

o Use a standard pulse sequence with a 30-degree pulse angle and a relaxation delay of 1-
2 seconds.

o Typically, 16-32 scans are sufficient to achieve an excellent signal-to-noise ratio.

e 13C NMR Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence.

o Alonger relaxation delay (e.g., 2-5 seconds) may be required.

o Alarger number of scans (e.g., 1024 or more) will be necessary due to the low natural
abundance of the 13C isotope.

o Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier
transform. Phase and baseline correct the resulting spectrum and calibrate the chemical shift
scale to the TMS signal at 0.00 ppm.

Causality Behind Choices:

e Solvent (CDCIs): It is a standard, relatively inert solvent that dissolves a wide range of
organic compounds and provides a clean spectral window.

 Internal Standard (TMS): TMS is chemically inert, volatile (for easy removal), and provides a
single sharp signal at a defined point (0.00 ppm), allowing for accurate calibration of the
chemical shift axis.
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Infrared (IR) Spectroscopy: Identifying Functional
Groups

IR spectroscopy is a rapid and effective method for identifying the key functional groups within
a molecule. The spectrum of Diethyl nitromalonate is dominated by strong absorptions
corresponding to the carbonyl and nitro groups.

Table 3: Key IR Absorption Bands for Diethyl Nitromalonate

Frequency Range (cm™?) Vibration Type Functional Group
2980 - 3000 C-H Stretch (sp3) Alkyl groups

~ 1760 C=0 Stretch Ester Carbonyl

~ 1560 N=0O Asymmetric Stretch Nitro Group

~ 1370 N=0O Symmetric Stretch Nitro Group

1200 - 1300 C-O Stretch Ester Linkage

Interpretation: The most diagnostic peaks are the extremely strong carbonyl (C=0) stretch
around 1760 cm~! and the two strong nitro (N=0) stretches. The presence of these three
intense bands provides compelling evidence for the compound's identity. The C-O ester stretch
and aliphatic C-H stretches confirm the presence of the ethyl ester moieties.

Experimental Protocol for IR Data Acquisition

Objective: To identify the characteristic functional groups of Diethyl nitromalonate.
Methodology:

o Sample Preparation: As Diethyl nitromalonate is a liquid, the simplest method is to prepare
a neat (thin film) sample. Place one drop of the liquid between two polished sodium chloride
(NaCl) or potassium bromide (KBr) salt plates. Gently press the plates together to form a thin
capillary film.

e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
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o Data Acquisition:

o First, acquire a background spectrum of the empty salt plates to subtract any atmospheric
(COz2, H20) or plate-related absorptions.

o Place the prepared sample in the spectrometer's sample holder.
o Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm™2,

o Data Processing: The instrument software will automatically ratio the sample spectrum
against the background spectrum to produce the final transmittance or absorbance

spectrum.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation

Mass spectrometry provides the exact molecular weight and crucial structural information
through the analysis of fragmentation patterns. Electron lonization (El) is a common technique
that imparts high energy, leading to predictable bond cleavages.

Expected Molecular lon:

e Molecular Formula: C7H11NOe

o Exact Mass: 205.0586 g/mol [4]

e Molecular lon Peak [M]*e: m/z = 205

Diagram 2: Proposed Key Fragmentation Pathway for Diethyl Nitromalonate

[CsHeNO4]* - C2H202 (58) [CaHaNO2]*
S m/z = 160 o m/z = 102
7H111 6|7
m/z = 205
(Molecular lon)
[C7H1104]* - CsHeOa (130) - [CaHs]*
m/z = 159 = m/z = 29

Click to download full resolution via product page
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Caption: Major fragmentation routes for Diethyl Nitromalonate under EI-MS.

Table 4: Major lons in the Mass Spectrum of Diethyl Nitromalonate

m/z Proposed Fragment lon Loss from Parent lon

205 [O2NCH(COOC:2Hs)2]*e Molecular lon [M]*+e

160 M - OCaHs]* Loss of an ethoxy radical
- 215

(*OC2H5)
159 [M-NO2]* Loss of a nitro radical (*NO2)
103 [CH(COOC:zHs)]* Loss of *NO2z and *OCzHs
75 [COOC2Hs]* Ethyl carboxylate cation
29 [Cats]* Ethyl cation, a common and

often abundant fragment

Interpretation: The mass spectrum is expected to show a discernible molecular ion peak at m/z
205. The fragmentation pattern is driven by the cleavage of the weakest bonds and the
formation of stable fragments. The most characteristic cleavages are the loss of an ethoxy
radical (m/z 160) and the loss of the nitro radical (m/z 159).[5] The presence of a prominent
peak at m/z 29 ([CzHs]*) is also highly indicative of the ethyl ester groups.[4]

Experimental Protocol for Mass Spectrometry Data
Acquisition

Objective: To confirm the molecular weight and analyze the fragmentation pattern.
Methodology:

» Sample Introduction: For a volatile liquid like Diethyl nitromalonate, Gas Chromatography-
Mass Spectrometry (GC-MS) is ideal. Inject a dilute solution (e.g., in ethyl acetate or
dichloromethane) into the GC. The GC will separate the compound from the solvent and any
impurities before it enters the mass spectrometer.
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« lonization: Utilize Electron lonization (EIl) at a standard energy of 70 eV. This high-energy
method ensures reproducible fragmentation patterns that are valuable for library matching
and structural interpretation.

o Mass Analysis: Scan a mass range from m/z 20 to 250 using a quadrupole or time-of-flight
(TOF) mass analyzer.

o Data Analysis: Identify the molecular ion peak. Analyze the lower mass fragments and
propose cleavage patterns to corroborate the assigned structure.

Conclusion: A Self-Validating Spectroscopic Profile

The combination of NMR, IR, and Mass Spectrometry provides a rigorous and self-validating
system for the characterization of Diethyl nitromalonate. *H and 3C NMR confirm the precise
connectivity of the carbon-hydrogen framework. IR spectroscopy provides rapid confirmation of
the essential ester and nitro functional groups. Finally, mass spectrometry validates the
molecular weight and reveals fragmentation patterns consistent with the proposed structure.
This multi-technique approach ensures the highest degree of confidence in the identity and
purity of this important synthetic intermediate, which is a critical requirement for researchers in
synthetic chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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